Cas no 1694129-46-8 (1-(4-chloro-2-methylphenyl)prop-2-en-1-one)

• Product Name: 1-(4-chloro-2-methylphenyl)prop-2-en-1-one
• CAS No: 1694129-46-8
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• CID: 6594584
• PubChem ID: 108017886
• Update Time: 2025-10-30

1-(4-chloro-2-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-methylphenyl)prop-2-en-1-one
• EN300-1983532
• 1694129-46-8

• Inchi： 1S/C10H9ClO/c1-3-10(12)9-5-4-8(11)6-7(9)2/h3-6H,1H2,2H3
• InChI Key： MQXXTZPFBRCDKK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C=C)=O)=C(C)C=1

Computed Properties

• Exact Mass: 180.0341926g/mol
• Monoisotopic Mass: 180.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(4-chloro-2-methylphenyl)prop-2-en-1-one

Introduction to 1-(4-chloro-2-methylphenyl)prop-2-en-1-one (CAS No. 1694129-46-8) and Its Emerging Applications in Chemical Biology

1-(4-chloro-2-methylphenyl)prop-2-en-1-one, identified by the CAS number 1694129-46-8, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule, featuring a conjugated system with a chloro-substituted aromatic ring and a methyl group at the ortho position, presents a versatile scaffold for further derivatization and exploration of its biological activities. The presence of a prop-2-en-1-one moiety (an α,β-unsaturated carbonyl group) enhances its potential as a synthetic intermediate, enabling diverse chemical modifications that can fine-tune its interactions with biological targets.

The compound’s structural attributes make it an attractive candidate for investigating mechanisms in drug discovery, particularly in the context of enzyme inhibition and receptor binding. Recent studies have highlighted its utility in developing novel therapeutic agents, leveraging its ability to modulate key signaling pathways implicated in diseases such as cancer and neurodegeneration. The chloro substituent at the para position of the aromatic ring is particularly noteworthy, as it can serve as a point of interaction for hydrogen bonding or π-stacking interactions with biological macromolecules, thereby enhancing binding affinity.

Emerging Research Directions: Current research endeavors are increasingly focusing on harnessing the synthetic potential of 1-(4-chloro-2-methylphenyl)prop-2-en-1-one to develop small-molecule probes for biochemical assays. The α,β-unsaturated carbonyl group is a well-known pharmacophore that can engage with various biological targets, including proteases and transcription factors. For instance, recent publications have demonstrated its efficacy in inhibiting specific kinases involved in cancer progression by forming stable adducts through Michael addition reactions or aldol condensation pathways.

The integration of computational chemistry and high-throughput screening has accelerated the discovery pipeline for derivatives of 1-(4-chloro-2-methylphenyl)prop-2-en-1-one, enabling rapid optimization of lead compounds. These computational approaches not only predict binding affinities but also elucidate structural determinants that enhance target specificity. Such advancements underscore the importance of this compound as a building block in medicinal chemistry.

Biological Significance: Beyond its role as a synthetic intermediate, 1-(4-chloro-2-methylphenyl)prop-2-en-1-one has shown promise in modulating inflammatory pathways by interacting with nonsteroidal anti-inflammatory drug (NSAID) receptors. Preliminary in vitro studies indicate that certain derivatives exhibit potent COX-inhibitory activity, suggesting potential applications in managing chronic inflammatory conditions. Additionally, the compound’s ability to cross the blood-brain barrier has opened avenues for exploring its neuropharmacological effects, particularly in disorders characterized by oxidative stress and neuroinflammation.

The structural flexibility of 1-(4-chloro-2-methylphenyl)prop-2-en-1-one allows for modifications that can fine-tune its solubility, bioavailability, and metabolic stability. For example, introducing hydrophilic or lipophilic groups at strategic positions can enhance oral bioavailability or improve cell membrane permeability. Such modifications are critical for translating preclinical findings into clinical applications, where pharmacokinetic profiles play a pivotal role in therapeutic success.

Future Prospects: As the demand for targeted therapies grows, compounds like 1-(4-chloro-2-methylphenyl)prop-2-en-1-one are poised to play a central role in next-generation drug development. Ongoing research is exploring its potential in combination therapies, where it could synergize with existing drugs to achieve superior therapeutic outcomes. Furthermore, advances in green chemistry principles are driving efforts to develop sustainable synthetic routes for this compound, aligning with global initiatives toward environmentally responsible drug manufacturing.

The interdisciplinary nature of modern chemical biology necessitates collaboration between synthetic chemists, biochemists, and computational scientists to fully exploit the therapeutic potential of 1-(4-chloro-2-methylphenyl)prop-2-en-1-one. By integrating experimental data with predictive modeling, researchers can accelerate the discovery process and identify novel applications that were previously unexplored. This holistic approach not only enhances efficiency but also ensures that future therapeutics are both effective and safe.

In conclusion, 1-(4-chloro-2-methylphenyl)prop-2-en-1-one (CAS No. 1694129-46-8) represents a valuable asset in pharmaceutical research due to its structural versatility and biological relevance. Its continued investigation across multiple therapeutic domains holds promise for advancing our understanding of disease mechanisms and developing innovative treatments tailored to unmet medical needs.